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Compound of Interest

Compound Name:
1-[(Benzyloxy)carbonyl]piperidine-

4-carboxylic acid

Cat. No.: B084779 Get Quote

This guide provides a comprehensive overview of the physical properties and a detailed

experimental protocol for the melting point determination of 1-
[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid (CAS No. 10314-98-4). This document is

intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Core Compound Properties
1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid is a white, crystalline powder or solid.

[1][2][3] It serves as a crucial intermediate in various organic syntheses.[4] Accurate

determination of its melting point is a fundamental method for verifying its identity and

assessing its purity. An impure sample will typically exhibit a depressed and broader melting

point range.[5]

Data Presentation: Physical and Chemical Properties

The quantitative data for 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid are

summarized below. Note the variation in reported melting points, which may be attributable to

different experimental conditions or sample purities.
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Property Value Source(s)

CAS Number 10314-98-4 [1]

Molecular Formula C₁₄H₁₇NO₄ [1][2]

Molecular Weight 263.29 g/mol [1][2]

Appearance
White to almost white

powder/solid
[1][2][3]

Melting Point 78 °C [1][2][3]

86-88 °C [6]

Boiling Point 443.9 ± 45.0 °C (Predicted) [1][2][3]

Density 1.265 ± 0.06 g/cm³ (Predicted) [1][2][3]

Solubility

Soluble in Methanol; also

soluble in DMF and

Dichloromethane

[1][3][4]

Experimental Protocol: Melting Point Determination
The following protocol outlines the capillary method for determining the melting point range of

1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid using a standard melting point

apparatus (e.g., Mel-Temp or similar).

Materials and Equipment:

Sample of 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic acid

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (calibrated)
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Safety goggles

Procedure:

Sample Preparation:

Place a small amount of the crystalline 1-[(Benzyloxy)carbonyl]piperidine-4-carboxylic
acid on a clean, dry surface like a watch glass.

If the sample consists of large crystals, gently crush it into a fine powder using a mortar

and pestle or the flat side of a spatula.[7] This ensures uniform packing and heat transfer.

Capillary Tube Packing:

Press the open end of a capillary tube into the powdered sample. A small amount of the

compound will be forced into the tube.

Tap the sealed end of the capillary tube gently on a hard surface to pack the powder

down.

Repeat until the sample fills the tube to a height of 1-2 mm.[7][8] An excessive amount of

sample can lead to an inaccurate, broad melting range.[8]

Apparatus Setup:

Insert the packed capillary tube into the designated slot in the heating block of the melting

point apparatus.

Ensure the thermometer is correctly positioned so that its bulb is aligned with the portion

of the capillary tube containing the sample.[8]

Melting Point Measurement:

Rapid Determination (Optional): If the approximate melting point is unknown, perform a

quick determination by heating the sample at a rapid rate (e.g., 10-20 °C per minute).[5]

This provides an estimated range. Allow the apparatus to cool significantly before

proceeding.
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Accurate Determination: Set the apparatus to a temperature approximately 15-20 °C

below the expected or rapidly determined melting point.

Heat the sample at a slow, controlled rate, approximately 1-2 °C per minute, as it

approaches the melting point.[5] A slow heating rate is critical for an accurate

measurement.[8]

Record the Melting Range:

Note the temperature (T₁) at which the first drop of liquid appears.[7]

Note the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[7]

The melting point is recorded as the range from T₁ to T₂.

Post-Measurement:

Turn off the apparatus and allow it to cool.

Dispose of the used capillary tube in a designated glass waste container. Never reuse a

capillary tube with a melted sample.[8]

For consistency, it is good practice to perform at least two careful measurements and

report the average range.

Visualization of Experimental Workflow
The logical flow of the melting point determination protocol is illustrated below.
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Phase 1: Preparation

Phase 2: Measurement

Phase 3: Finalization

Start

Prepare Sample:
Crush crystals into a fine powder

Pack Capillary Tube:
Fill to a height of 1-2 mm

Apparatus Setup:
Insert capillary and thermometer

Heat Slowly:
Increase temperature by 1-2 °C/min

Observe & Record T1:
Temperature at which melting begins

Observe & Record T2:
Temperature at which sample is fully liquid

Report Melting Range:
(T1 - T2)

Cleanup:
Dispose of used capillary tube

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

